Cas no 118514-35-5 (1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)-)

1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)- structure
118514-35-5 structure
Product Name:1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)-
CAS No:118514-35-5
MF:C12H18O6
MW:258.267724514008
CID:132959
PubChem ID:688137
Update Time:2025-04-19

1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)-
    • 1,3,5-trimethyl-1,3,5-cyclohexanetricarboxylic acid
    • cis,cis-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid
    • 1,3,5-TRIMETHYL-1,3,5-CYCLOHEXANE TRICARBOXYLIC ACID
    • AKOS002272589
    • HMS1590P20
    • Oprea1_038050
    • MLS000096767
    • 1,3,5-trimethylcyclohexane-1,3,5-tricarboxylicacid
    • cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid, 99%
    • 136662-41-4
    • SMR000074082
    • AKOS002720730
    • SCHEMBL405480
    • 1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid
    • cid_688137
    • KEMPS TRIACID
    • cis,cis-1,3,5-Trimethyl-1,3,5-cyclohexanetricarboxylic acid
    • HMS2153A13
    • BDBM59720
    • 79410-20-1
    • MFCD01545994
    • Q11751620
    • (1R,3S,5S)-1,3,5-TRIMETHYLCYCLOHEXANE-1,3,5-TRICARBOXYLIC ACID
    • HMS3314K03
    • SCHEMBL13490845
    • Kemp's triacid
    • 118514-35-5
    • Kemp's acid
    • SCHEMBL503244
    • CHEMBL1588081
    • Inchi: 1S/C12H18O6/c1-10(7(13)14)4-11(2,8(15)16)6-12(3,5-10)9(17)18/h4-6H2,1-3H3,(H,13,14)(H,15,16)(H,17,18)
    • InChI Key: AZWHPGZNOIYGFB-UHFFFAOYSA-N
    • SMILES: OC(C1(C)CC(C(=O)O)(C)CC(C(=O)O)(C)C1)=O

Computed Properties

  • Exact Mass: 258.11033829g/mol
  • Monoisotopic Mass: 258.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 112Ų
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